Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride

• IUPAC Name: tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate;hydrochloride
• InChI: InChI=1S/C15H28N2O2.ClH/c1-14(2,3)19-13(18)17-10-8-15(9-11-17)6-4-12(16)5-7-15;/h12H,4-11,16H2,1-3H3;1H
• InChI Key: FLLRPIMPXMGRHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CCC(CC2)N)CC1.Cl
• Molecular Formula: C15H29ClN2O2
• Molecular Weight: 304.85 g/mol

Description

Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate is an organic compound with the CAS Number: 1281872-56-7. It has a molecular weight of 282.43. The compound is stored at a temperature of 4°C and is in the form of oil.

Synthesis Analysis

The synthesis of tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate involves the reaction of tert-butyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate with ammonia in methanol and titanium isopropoxide. Sodium borohydride is then added to the mixture.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H30N2O2/c1-15(2,3)20-14(19)18-10-8-16(9-11-18)6-4-13(12-17)5-7-16/h13H,4-12,17H2,1-3H3.

Chemical Reactions Analysis

The compound is used in the preparation of benzothiazole derivatives as IRAK degraders.

It is in the form of oil and is stored at a temperature of 4°C.

Scientific Research Applications

Synthesis and Use in Peptide Preparation

Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride (TBAAUC) plays a crucial role in the synthesis of N-protected amino acids. For instance, a new reagent, tert-butyl (2,4-dioxo-3-azaspiro [5,5] undecan-3-yl) carbonate (Boc-OASUD), which incorporates the TBAAUC structure, has been developed for preparing N-Boc-amino acids. This method provides a more stable and efficient way to introduce the Boc protecting group to amines, particularly useful in peptide synthesis (Rao et al., 2017).

Application in Polymer Stabilization

TBAAUC and its derivatives have applications in polymer science, particularly as stabilizers. A compound structurally related to TBAAUC, 3,9-bis(2-(3-(3-tert-butyl-4-hydroxy-5-methylphenyl)propionyloxy)-1, 1-dimethylethyl)-2,4,8,10-tetraoxaspiro[5.5] undecane, demonstrated effective synergistic stabilizing effects in combination with thiopropionate type antioxidants in polymers (Yachigo et al., 1992).

Role in Novel Compound Synthesis

TBAAUC is also instrumental in developing new chemical entities. For example, tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound related to TBAAUC, serves as a precursor for novel compounds that can access chemical spaces complementary to piperidine ring systems. This is significant in the exploration of new pharmacologically active molecules (Meyers et al., 2009).

Use in Food Contact Materials

TBAAUC derivatives have also been evaluated for safety in food contact materials. One study assessed a structurally related compound, 3,9-bis[2-(3-(3-tert-butyl-4-hydroxy-5-methylphenyl)propionyloxy)-1, 1-dimethylethyl]-2, 4,8,10-tetraoxaspiro[5,5]undecane, for use as a stabilizer in polyolefins, ensuring its safety for short-term high-temperature contact and long-term storage at or below room temperature with all food types (Flavourings, 2012).

Safety and Hazards

The compound has hazard statements H315, H318, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P310, P312, P332+P313, P362, P403+P233, P405, P501.